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For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Methyl-2-heptanol is a secondary alcohol with the chemical formula C8H180.[1][2] As a
branched-chain alcohol, its physical and chemical properties are influenced by the presence of
a methyl group on the fifth carbon of the heptane backbone. This document provides a
comprehensive overview of the available technical information for 5-Methyl-2-heptanol,
including its chemical properties, synthesis, and spectroscopic data. Currently, there is a
notable lack of published research on the specific biological activities, pharmacological effects,
and involvement in signaling pathways of 5-Methyl-2-heptanol, which presents a potential
area for future investigation.

Chemical and Physical Properties

5-Methyl-2-heptanol is a colorless, clear liquid.[3][4] A summary of its key physical and
chemical properties is presented in Table 1.
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Property Value Source(s)
CAS Number 54630-50-1 [1112]
Molecular Formula C8H180 [1][2]
Molecular Weight 130.23 g/mol [11[2]
Appearance Colorless clear liquid [3114]
Boiling Point 172 °C [2]
Density 0.83 g/cm?3 [4]
Flash Point 38°C [2]
Refractive Index 1.4250 to 1.4280 [2]
logP (estimated) 2.565 [2]
Synthesis

While a specific, detailed experimental protocol for the synthesis of 5-Methyl-2-heptanol is not
readily available in the reviewed literature, a plausible and common method for its preparation
is through the reduction of the corresponding ketone, 5-methyl-2-heptanone.

Experimental Protocol: Reduction of 5-Methyl-2-
heptanone

This protocol is a general procedure for the reduction of a ketone to a secondary alcohol and
can be adapted for the synthesis of 5-Methyl-2-heptanol.

Materials:

5-Methyl-2-heptanone

Sodium borohydride (NaBH4) or Lithium aluminum hydride (LiAIH4)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Distilled water
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 Dilute hydrochloric acid (e.g., 1 M HCI)

¢ Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2S04)
e Round-bottom flask

o Magnetic stirrer and stir bar

e Dropping funnel

» Reflux condenser

e Separatory funnel

» Rotary evaporator

Procedure:

e Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or
argon), dissolve 5-methyl-2-heptanone in an appropriate anhydrous solvent (e.g., diethyl
ether or THF).

e Reductant Addition: Cool the solution in an ice bath. Slowly add a solution or slurry of the
reducing agent (e.g., NaBH4 in ethanol or LiAIH4 in ether) to the stirred ketone solution. The
addition should be controlled to maintain a low temperature.

o Reaction: After the addition is complete, allow the reaction mixture to warm to room
temperature and stir for several hours, or until the reaction is complete (monitored by thin-
layer chromatography).

e Quenching: Carefully and slowly add water to quench the excess reducing agent. If using
LiAIH4, this step must be performed with extreme caution due to the vigorous reaction with
water. Subsequently, add dilute hydrochloric acid to dissolve the resulting salts.

o Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and
extract the aqueous layer with diethyl ether.
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» Washing and Drying: Combine the organic extracts and wash with brine (saturated NaCl
solution). Dry the organic layer over an anhydrous drying agent like MgSO4 or Na2S0O4.

» Solvent Removal and Purification: Filter to remove the drying agent and remove the solvent
using a rotary evaporator. The crude 5-Methyl-2-heptanol can then be purified by
distillation.

Below is a conceptual workflow for this synthesis.

5-Methyl-2-heptanone
Y
Reducing Agent (e.g., NaBH4) : Reduction Reaction }—P{ Aqueous Workup }—P{ Solvent Extraction }—P{ Purification (Distillation) 5-Methyl-2-heptanol

Anhydrous Solvent (e.g., Ethanol)

Click to download full resolution via product page
Figure 1. Synthesis workflow for 5-Methyl-2-heptanol.

Spectroscopic Data
Mass Spectrometry (MS)

The mass spectrum of 5-Methyl-2-heptanol is available from the NIST WebBook.[5] The
fragmentation pattern is characteristic of a secondary alcohol.

Infrared (IR) Spectroscopy

The IR spectrum of 5-Methyl-2-heptanol is also available from the NIST WebBook and will
show a characteristic broad absorption band in the region of 3200-3600 cm~* corresponding to
the O-H stretching vibration of the alcohol functional group.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy
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While specific, high-resolution NMR spectra for 5-Methyl-2-heptanol are not readily available
in the public domain, predicted *H and 3C NMR data can be found in some chemical
databases. Experimental determination would be necessary for definitive structural
confirmation and analysis. For the isomeric compound 6-methyl-2-heptanol, 1H NMR data
shows a signal around 3.78 ppm for the proton attached to the carbon bearing the hydroxyl
group.[6] A similar chemical shift would be expected for the corresponding proton in 5-Methyl-
2-heptanol.

Biological Activity and Signaling Pathways

Extensive searches of the scientific literature did not yield any specific studies on the biological
activity, pharmacological effects, or involvement in signaling pathways of 5-Methyl-2-heptanol.
Research on its structural isomer, 5-methyl-1-heptanol, has indicated some antimicrobial
properties, but these findings cannot be directly extrapolated to 5-Methyl-2-heptanol due to
differences in the position of the hydroxyl group, which can significantly impact biological
interactions.[7]

The lack of data in this area represents a significant knowledge gap and an opportunity for
future research. Investigating the potential cytotoxic, antimicrobial, enzyme inhibitory, or
receptor binding activities of 5-Methyl-2-heptanol could uncover novel therapeutic
applications.

The following diagram illustrates a generic experimental workflow for screening the biological
activity of a novel compound like 5-Methyl-2-heptanol.
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Initial Screening

5-Methyl-2-heptanol
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Figure 2. Proposed workflow for biological activity screening.

Conclusion

5-Methyl-2-heptanol is a structurally defined secondary alcohol with established physical and
chemical properties. While its synthesis can be readily achieved through standard organic
chemistry methods, there is a significant dearth of information regarding its biological effects.
For researchers and professionals in drug development, this compound represents an
unexplored area with the potential for novel discoveries. Future studies are warranted to
elucidate any pharmacological activity and to explore its potential as a lead compound or a tool
for chemical biology research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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